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Compound of Interest

Compound Name: Tetrabutylgermane

Cat. No.: B085935 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. The proper handling and disposal of chemical reagents are critical

components of this commitment. This document provides essential, immediate safety and

logistical information for the proper disposal of Tetrabutylgermane, a compound requiring

careful management due to its potential hazards. Adherence to these procedures will help

safeguard personnel and minimize environmental impact.

Tetrabutylgermane: Hazard Profile and Safety Data
Tetrabutylgermane (C₁₆H₃₆Ge) is a clear, light-yellow liquid.[1][2] Understanding its properties

and hazards is the first step in safe handling and disposal.
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Property Data Reference

Molecular Formula C₁₆H₃₆Ge [1]

CAS Number 1067-42-1 [1]

Physical State Liquid [1][2]

Appearance Light yellow [1][2]

Boiling Point >100 °C [3]

Flash Point >110 °C / >230 °F [2]

Density 0.93 g/mL at 25 °C [3]

GHS Hazard Statements

H302: Harmful if swallowed[1]

[4]. H312: Harmful in contact

with skin[4]. H332: Harmful if

inhaled[4].

[1][4]

Signal Word Warning [1][4]

Step-by-Step Disposal Protocol for
Tetrabutylgermane
This protocol provides a direct, procedural guide for the safe disposal of Tetrabutylgermane
waste in a laboratory setting.

1. Personal Protective Equipment (PPE): Before handling Tetrabutylgermane waste, ensure

you are wearing the appropriate PPE to prevent exposure. This includes:

Chemical-resistant gloves (e.g., nitrile).

Safety goggles or glasses with side-shields.

A laboratory coat.[5]

2. Waste Collection and Segregation:
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Waste Container: Collect all Tetrabutylgermane waste, including contaminated materials

like pipette tips, gloves, and absorbent pads, in a designated hazardous waste container.[5]

[6] The container must be chemically compatible with organogermanium compounds,

sealable, and leak-proof.[6]

Segregation: Do not mix Tetrabutylgermane waste with other waste streams, especially

incompatible materials such as strong oxidizing agents.[1][2] Store waste containers in a

designated, well-ventilated satellite accumulation area.

3. Labeling: Properly label the hazardous waste container with the following information:

The words "Hazardous Waste".[6][7]

The full chemical name: "Tetrabutylgermane".[6]

The associated hazards (e.g., "Harmful," "Toxic").[4]

The date of accumulation.

4. Storage:

Keep the waste container tightly closed except when adding waste.[6]

Store the container in a cool, dry, and well-ventilated area, away from heat and sources of

ignition.[1][8]

Ensure the storage area has secondary containment to manage any potential leaks or spills.

[9]

5. Disposal:

Do not dispose of Tetrabutylgermane down the drain or in regular trash.[2]

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[1]

[2] Chemical waste generators must comply with all local, regional, and national hazardous

waste regulations.[2][8]
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6. Spill Management: In the event of a spill:

Ensure adequate ventilation.[1]

Wear appropriate PPE.

Absorb the spill with an inert absorbent material such as sand, silica gel, or a universal

binder.[1]

Collect the contaminated absorbent material and place it in a sealed, labeled hazardous

waste container for disposal.[1][6]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of

Tetrabutylgermane waste.

Start:
Tetrabutylgermane
Waste Generated
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(Gloves, Goggles, Lab Coat)

Collect Waste in
Designated Container

Segregate from
Incompatible Waste

Label Container:
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Chemical Name, Hazards

Store in a Secure,
Well-Ventilated Area
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Waste Pickup

End:
Proper Disposal by
Licensed Contractor

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Tetrabutylgermane waste.

By adhering to these detailed procedures, laboratory professionals can ensure the safe and

compliant disposal of Tetrabutylgermane, fostering a culture of safety and environmental

responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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